Cas no 76481-39-5 (3-(3-(Trifluoromethyl)phenyl)pentan-3-ol)

• Product Name: 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol
• CAS No: 76481-39-5
• MF: C₁₂H₁₅F₃O
• MW: 232.242114305496
• CID: 6797554
• PubChem ID: 14740520
• Update Time: 2025-05-26

3-(3-(Trifluoromethyl)phenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-(trifluoromethyl)phenyl)pentan-3-ol
• DTXSID501246240
• 76481-39-5
• I+/-,I+/--Diethyl-3-(trifluoromethyl)benzenemethanol
• Benzenemethanol, alpha,alpha-diethyl-3-(trifluoromethyl)-
• MFCD17222299
• AKOS012082891
• 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol

• Inchi： 1S/C12H15F3O/c1-3-11(16,4-2)9-6-5-7-10(8-9)12(13,14)15/h5-8,16H,3-4H2,1-2H3
• InChI Key： ZOEHCYUQAVMCCH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CC)(CC)O)(F)F

Computed Properties

• Exact Mass: 232.10749958g/mol
• Monoisotopic Mass: 232.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol

Introduction to 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol (CAS No. 76481-39-5)

3-(3-(Trifluoromethyl)phenyl)pentan-3-ol, also known as CAS No. 76481-39-5, is a versatile organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound, characterized by its trifluoromethyl-substituted phenyl group and a pentanol backbone, exhibits a range of interesting chemical properties and potential applications. Recent advancements in synthetic chemistry and materials science have further highlighted its significance in the development of novel materials and pharmaceutical agents.

The molecular structure of 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol consists of a phenyl ring substituted with a trifluoromethyl group at the meta position, connected to a pentanol chain via a carbon-carbon bond. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The trifluoromethyl group, known for its electron-withdrawing nature, significantly influences the reactivity of the molecule, while the hydroxyl group on the pentanol chain provides opportunities for further functionalization.

Recent studies have explored the use of CAS No. 76481-39-5 in the synthesis of advanced materials, particularly in the field of polymer chemistry. Researchers have demonstrated that this compound can serve as a building block for the creation of high-performance polymers with tailored mechanical and thermal properties. For instance, its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable intermediate in polymerization processes.

In addition to its role in materials science, 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol has shown promise in medicinal chemistry. The compound's unique structure allows for interactions with various biological targets, making it a potential lead compound for drug discovery efforts. Recent investigations have focused on its ability to modulate enzyme activity and its potential as an inhibitor of key pathological processes.

The synthesis of CAS No. 76481-39-5 has also been optimized through innovative methodologies. Traditional approaches often involved multi-step reactions with low yields, but recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production methods. These improvements have significantly reduced the cost of production while maintaining high purity levels, making the compound more accessible for large-scale applications.

From an environmental perspective, the ecological impact of 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol has been a subject of recent research. Studies have shown that while the compound is not inherently hazardous under normal conditions, its degradation pathways and bioaccumulation potential require further investigation to ensure sustainable use practices.

In conclusion, CAS No. 76481-39-5, or 3-(3-(Trifluoromethyl)phenyl)pentan-3-ol, stands out as a multifaceted organic compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern chemistry and materials science.